prop-2-en-1-yl 4-amino-4-cyanopiperidine-1-carboxylate
Overview
Description
Prop-2-en-1-yl 4-amino-4-cyanopiperidine-1-carboxylate (also known as Pro-2-en-1-yl 4-amino-4-cyanopiperidine-1-carboxylate, or Pro-2-en-1-yl 4-amino-4-cyanopiperidine-1-carboxylic acid) is a synthetic organic compound with a unique chemical structure composed of two nitrogen atoms, two carbon atoms, four hydrogen atoms, and one oxygen atom. It is a versatile molecule that can be used in a variety of applications, including chemical synthesis, pharmacology, and biochemistry.
Scientific Research Applications
Prop-2-en-1-yl 4-amino-4-cyanopiperidine-1-carboxylate has a variety of scientific research applications. It has been used in the synthesis of a number of biologically active molecules, such as the antifungal agent ketoconazole. It has also been used in the synthesis of novel drugs, such as the anti-inflammatory drug zileuton. In addition, it has been used in the synthesis of various other compounds, such as the anticonvulsant drug valproic acid.
Mechanism of Action
The mechanism of action of prop-2-en-1-yl 4-amino-4-cyanopiperidine-1-carboxylate is not fully understood. However, it is known to interact with a number of enzymes and receptors in the body, including the cytochrome P450 enzyme system and the serotonin receptor. It is thought to act as a competitive inhibitor of the cytochrome P450 enzyme system, which is responsible for the metabolism of a number of drugs. In addition, it is thought to act as an agonist of the serotonin receptor, which is involved in the regulation of mood, appetite, and sleep.
Biochemical and Physiological Effects
Prop-2-en-1-yl 4-amino-4-cyanopiperidine-1-carboxylate has a number of biochemical and physiological effects. It is thought to have an anti-inflammatory effect, as well as an analgesic effect. It is also thought to have an anticonvulsant effect, as well as an antidepressant effect. In addition, it is thought to have an anti-anxiety effect, as well as a neuroprotective effect.
Advantages and Limitations for Lab Experiments
Prop-2-en-1-yl 4-amino-4-cyanopiperidine-1-carboxylate has a number of advantages and limitations for use in laboratory experiments. One of the main advantages is its relatively low cost, which makes it an attractive option for researchers. In addition, it has a relatively low toxicity, making it safe to use in laboratory experiments. However, it has a limited solubility in water, making it difficult to use in some experiments.
Future Directions
Prop-2-en-1-yl 4-amino-4-cyanopiperidine-1-carboxylate has a number of potential future directions. One of the most promising is its potential use as a novel drug for the treatment of a variety of diseases and conditions. It could also be used in the development of new drugs for the treatment of cancer and other diseases. In addition, it could be used in the development of new drugs for the treatment of neurological disorders, such as Alzheimer’s disease. Finally, it could be used in the development of new drugs for the treatment of psychiatric disorders, such as depression and anxiety.
Synthesis Methods
Prop-2-en-1-yl 4-amino-4-cyanopiperidine-1-carboxylate can be synthesized using a number of different techniques. One of the most common methods is the hydrocyanation of the corresponding prop-2-en-1-yl 4-amino-4-cyanopiperidine-1-carboxylic acid. This method involves the reaction of the acid with hydrocyanic acid in the presence of a catalyst, such as palladium chloride. The reaction produces a product that is a mixture of the desired compound and other by-products. Other synthesis methods include the reaction of the acid with an alkyl halide, the reaction of the acid with an alkyl halide in the presence of a base, and the reaction of the acid with an alkyl halide in the presence of a base and a catalyst.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for prop-2-en-1-yl 4-amino-4-cyanopiperidine-1-carboxylate involves the reaction of prop-2-en-1-ol with 4-amino-4-cyanopiperidine-1-carboxylic acid in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP). The resulting intermediate is then treated with a base such as sodium hydroxide to form the final product.", "Starting Materials": [ "Prop-2-en-1-ol", "4-amino-4-cyanopiperidine-1-carboxylic acid", "N,N'-dicyclohexylcarbodiimide (DCC)", "4-dimethylaminopyridine (DMAP)", "Sodium hydroxide" ], "Reaction": [ "Step 1: Prop-2-en-1-ol is reacted with 4-amino-4-cyanopiperidine-1-carboxylic acid in the presence of DCC and DMAP to form the intermediate prop-2-en-1-yl 4-amino-4-cyanopiperidine-1-carboxylate.", "Step 2: The intermediate is treated with sodium hydroxide to form the final product, prop-2-en-1-yl 4-amino-4-cyanopiperidine-1-carboxylate." ] } | |
CAS RN |
2763780-86-3 |
Molecular Formula |
C10H15N3O2 |
Molecular Weight |
209.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
